Cas no 1355004-58-8 (1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one)

• Product Name: 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one
• CAS No: 1355004-58-8
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 4696438
• PubChem ID: 54595053
• Update Time: 2025-05-24

1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one
• FCH3463400
• 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one

• Inchi： 1S/C7H13N3O/c1-10-6-2-3-8-4-5(6)9-7(10)11/h5-6,8H,2-4H2,1H3,(H,9,11)
• InChI Key： FPHXPEVYGTUARP-UHFFFAOYSA-N
• SMILES： O=C1NC2CNCCC2N1C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• XLogP3: -0.8

Additional information on 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one

Chemical Profile of 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one (CAS No. 1355004-58-8)

1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one, identified by its CAS number 1355004-58-8, is a complex heterocyclic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the imidazolidinopyridine class, a structural motif that has garnered considerable attention due to its versatile biological activities and synthetic utility. The presence of multiple fused rings and a methyl substituent in its structure contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one consists of an octahydro imidazolidine ring system fused to a pyridine ring, with a carbonyl group at the 2-position and a methyl group at the 1-position. This configuration creates a rigid framework that can interact favorably with biological targets, such as enzymes and receptors. The compound's stereochemistry, particularly the arrangement of substituents around the fused rings, plays a crucial role in determining its pharmacological effects.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The imidazolidinopyridine scaffold has been explored in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. Studies have demonstrated that derivatives of this class can exhibit inhibitory activity against key enzymes involved in disease progression. For instance, modifications to the nitrogen atoms or the substituents on the pyridine ring can enhance binding affinity and selectivity for specific targets.

One of the most compelling aspects of 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one is its potential as a lead compound for further optimization. Researchers have leveraged computational methods and high-throughput screening to identify structural analogs with improved pharmacokinetic profiles. The compound's ability to undergo functionalization at multiple sites allows for the creation of libraries of derivatives with tailored properties. This flexibility has been exploited in several drug discovery programs aimed at developing novel therapeutics.

The synthesis of 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one presents unique challenges due to its complex ring system. However, advances in synthetic chemistry have enabled more efficient routes to this compound. Catalytic hydrogenation and cyclization reactions are commonly employed to construct the fused ring system, while protecting group strategies are used to ensure regioselective functionalization. These synthetic approaches have been refined over time, allowing for scalable production suitable for preclinical studies.

Preclinical investigations into 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one have revealed promising biological activities. In vitro studies have shown that this compound can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, it has demonstrated interactions with ion channels and G protein-coupled receptors (GPCRs), suggesting potential applications in treating neurological disorders. These findings have spurred further research into its mechanism of action and therapeutic relevance.

The pharmacological profile of 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one is further enhanced by its metabolic stability and solubility characteristics. Unlike many heterocyclic compounds that undergo rapid degradation in vivo, this molecule exhibits favorable pharmacokinetic properties when tested in animal models. This stability is critical for achieving sustained therapeutic effects and minimizing side reactions. Moreover, its solubility profile allows for formulation flexibility across different delivery systems.

Recent advances in medicinal chemistry have highlighted the importance of structure-based drug design in optimizing heterocyclic scaffolds like imidazolidinopyridine. By integrating knowledge from X-ray crystallography and molecular dynamics simulations, researchers can refine the binding interactions between 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one and its biological targets. This approach has led to the identification of key residues that contribute to binding affinity and selectivity.

The future development of 1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one as a therapeutic agent will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. Preclinical data will need to be complemented by human clinical trials to assess safety and efficacy before regulatory approval can be sought. However, the compound's promising preclinical results suggest that it may soon be evaluated in patients with unmet medical needs.

In conclusion,1-methyl-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one (CAS No. 1355004-58-8) represents a significant advancement in pharmaceutical chemistry due to its unique structure and multifaceted biological activities. Its potential as a lead compound for drug development underscores the importance of heterocyclic scaffolds in modern medicine. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing complex diseases worldwide.